molecular formula C12H14N2O3 B6149728 2-methyl-4-(2-oxo-1,3-diazinan-1-yl)benzoic acid CAS No. 1285631-37-9

2-methyl-4-(2-oxo-1,3-diazinan-1-yl)benzoic acid

Cat. No. B6149728
CAS RN: 1285631-37-9
M. Wt: 234.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-methyl-4-(2-oxo-1,3-diazinan-1-yl)benzoic acid” is a chemical compound with the CAS Number: 1285631-37-9 . It has a molecular weight of 234.25 . The IUPAC name for this compound is 2-methyl-4-(2-oxotetrahydro-1(2H)-pyrimidinyl)benzoic acid . The physical form of this compound is a powder .


Molecular Structure Analysis

The InChI code for “2-methyl-4-(2-oxo-1,3-diazinan-1-yl)benzoic acid” is 1S/C12H14N2O3/c1-8-7-9(3-4-10(8)11(15)16)14-6-2-5-13-12(14)17/h3-4,7H,2,5-6H2,1H3,(H,13,17)(H,15,16) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D structure for further analysis.


Physical And Chemical Properties Analysis

As mentioned earlier, “2-methyl-4-(2-oxo-1,3-diazinan-1-yl)benzoic acid” is a powder . It is stored at a temperature of 4 degrees Celsius . The compound has a molecular weight of 234.25 .

Safety and Hazards

The safety information for “2-methyl-4-(2-oxo-1,3-diazinan-1-yl)benzoic acid” includes several hazard statements: H302, H315, H319, H335 . These codes correspond to specific hazards, such as harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335) . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 . These codes provide safety advice on how to handle the compound.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-4-(2-oxo-1,3-diazinan-1-yl)benzoic acid involves the reaction of 2-methyl-4-aminobenzoic acid with ethyl acetoacetate to form 2-methyl-4-(1-oxo-2,3-dihydro-1H-benzo[d]imidazol-2-yl)benzoic acid, which is then cyclized with acetic anhydride to form the final product.", "Starting Materials": [ "2-methyl-4-aminobenzoic acid", "ethyl acetoacetate", "acetic anhydride", "sodium acetate", "sulfuric acid", "water" ], "Reaction": [ { "Reactants": "2-methyl-4-aminobenzoic acid, ethyl acetoacetate, sodium acetate, sulfuric acid, water", "Conditions": "reflux", "Products": "2-methyl-4-(1-oxo-2,3-dihydro-1H-benzo[d]imidazol-2-yl)benzoic acid" }, { "Reactants": "2-methyl-4-(1-oxo-2,3-dihydro-1H-benzo[d]imidazol-2-yl)benzoic acid, acetic anhydride", "Conditions": "reflux", "Products": "2-methyl-4-(2-oxo-1,3-diazinan-1-yl)benzoic acid" } ] }

CAS RN

1285631-37-9

Product Name

2-methyl-4-(2-oxo-1,3-diazinan-1-yl)benzoic acid

Molecular Formula

C12H14N2O3

Molecular Weight

234.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.